Hydrocortisone 21-Carboxylic Acid
Hydrocortisone 21-Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
57172-48-2
VCID:
VC0122316
InChI:
InChI=1S/C21H28O6/c1-19-7-5-12(22)9-11(19)3-4-13-14-6-8-21(27,17(24)18(25)26)20(14,2)10-15(23)16(13)19/h9,13-16,23,27H,3-8,10H2,1-2H3,(H,25,26)/t13-,14-,15-,16+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)C(=O)O)O)C)O
Molecular Formula:
C21H28O6
Molecular Weight:
376.449
Hydrocortisone 21-Carboxylic Acid
CAS No.: 57172-48-2
Reference Standards
VCID: VC0122316
Molecular Formula: C21H28O6
Molecular Weight: 376.449
CAS No. | 57172-48-2 |
---|---|
Product Name | Hydrocortisone 21-Carboxylic Acid |
Molecular Formula | C21H28O6 |
Molecular Weight | 376.449 |
IUPAC Name | 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetic acid |
Standard InChI | InChI=1S/C21H28O6/c1-19-7-5-12(22)9-11(19)3-4-13-14-6-8-21(27,17(24)18(25)26)20(14,2)10-15(23)16(13)19/h9,13-16,23,27H,3-8,10H2,1-2H3,(H,25,26)/t13-,14-,15-,16+,19-,20-,21-/m0/s1 |
Standard InChIKey | ZOVLSMYOIFNCMW-HRUPCHJUSA-N |
SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)C(=O)O)O)C)O |
Synonyms | (11β)-11,17-Dihydroxy-3,20-dioxo-pregn-4-en-21-oic Acid |
PubChem Compound | 67930130 |
Last Modified | Nov 11 2021 |
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